5-Amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one

Specification

• CAS No.: 1016527-33-5
• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 5-amino-1-[(2-chlorophenyl)methyl]pyridin-2-one
• Standard InChI: InChI=1S/C12H11ClN2O/c13-11-4-2-1-3-9(11)7-15-8-10(14)5-6-12(15)16/h1-6,8H,7,14H2
• Standard InChI Key: TZTIROGMPOMLMV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)N)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)N)Cl

Introduction

5-Amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one is an organic compound with the CAS number 1016527-33-5. It is part of a broader class of pyridine derivatives, which are widely used in pharmaceutical and chemical research due to their diverse biological activities. This compound is specifically noted for its unique structural features, including a chlorophenyl group attached to a dihydropyridinone backbone.

Synthesis and Preparation

While specific synthesis methods for 5-Amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one are not detailed in the available literature, similar compounds are often synthesized through reactions involving aromatic aldehydes and appropriate pyridine precursors in alkaline conditions. The synthesis of related dihydropyridine derivatives typically involves condensation reactions followed by hydrolysis or other modifications to introduce the desired functional groups.

Applications and Biological Activities

Although specific biological activities of 5-Amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one are not well-documented, pyridine derivatives are known for their potential in pharmaceutical applications, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a chlorophenyl group may influence its pharmacokinetic properties, such as solubility and bioavailability.

Availability and Suppliers

This compound is available from various chemical suppliers, including American Elements and AstaTech Inc., with purity levels typically around 95%. Suppliers often provide it in small quantities for research purposes, with options for larger bulk orders.

Safety and Handling

Safety data for this compound is not readily available online. Therefore, it is recommended to request a Safety Data Sheet (SDS) from suppliers or contact their customer service for more information on handling and safety precautions.